Cas no 766-97-2 (4-Ethynyltoluene)

4-Ethynyltoluene Properties

Names and Identifiers

• 4-Ethynyltoluene
• p-Tolylacetylene
• 1-Ethynyl-4-methylbenzene~1-Ethynyltoluene~4-Methylphenylacetylene
• p-Tolyacetylene
• 1-Ethynyl-4-methylbenzene
• 4-Methylphenylacetylene
• p-Ethynyltoluene
• p-Methylphenylacetylene
• +Expand

• MDL： MFCD00008571
• InChIKey： KSZVOXHGCKKOLL-UHFFFAOYSA-N
• Inchi： 1S/C9H8/c1-3-9-6-4-8(2)5-7-9/h1,4-7H,2H3
• SMILES： C#CC1=CC=C(C)C=C1
• BRN： 969653

Computed Properties

• Exact Mass: 116.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.063
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 1.97630
• PSA: 0.00000
• Refractive Index: n20/D 1.547(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 168°C(lit.)
• Melting Point: 168-170
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.916 g/mL at 25 °C(lit.)

4-Ethynyltoluene Security Information

• Symbol: GHS02 GHS07
• RTECS：XT2570000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S27-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3295 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep cold
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3

4-Ethynyltoluene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons